3-({[3-(3-Methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}(prop-2-yn-1-yl)amino)-1lambda6-thiolane-1,1-dione

• IUPAC Name: N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• InChI: InChI=1S/C17H19N3O3S/c1-3-8-20(15-7-9-24(21,22)12-15)11-16-18-17(19-23-16)14-6-4-5-13(2)10-14/h1,4-6,10,15H,7-9,11-12H2,2H3
• InChI Key: NXPGUUWRBIYRCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CN(CC#C)C3CCS(=O)(=O)C3
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Mechanism of Action

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Safety and Hazards

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Future Directions

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